Cas no 2098105-07-6 (1-isopropyl-3-(piperidin-3-yl)-1H-pyrazole-5-carboxamide)

• Product Name: 1-isopropyl-3-(piperidin-3-yl)-1H-pyrazole-5-carboxamide
• CAS No: 2098105-07-6
• MF: C₁₂H₂₀N₄O
• MW: 236.313402175903
• CID: 5728749
• PubChem ID: 121211298
• Update Time: 2025-05-20

1-isopropyl-3-(piperidin-3-yl)-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• F2198-1240
• 2098105-07-6
• 1-isopropyl-3-(piperidin-3-yl)-1H-pyrazole-5-carboxamide
• AKOS026721407
• starbld0032641
• 1H-Pyrazole-5-carboxamide, 1-(1-methylethyl)-3-(3-piperidinyl)-

• Inchi： 1S/C12H20N4O/c1-8(2)16-11(12(13)17)6-10(15-16)9-4-3-5-14-7-9/h6,8-9,14H,3-5,7H2,1-2H3,(H2,13,17)
• InChI Key： DLTULWYXSAGADA-UHFFFAOYSA-N
• SMILES： O=C(C1=CC(C2CNCCC2)=NN1C(C)C)N

Computed Properties

• Exact Mass: 236.16371127g/mol
• Monoisotopic Mass: 236.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 416.5±45.0 °C(Predicted)
• pka: 15.43±0.50(Predicted)

Additional information on 1-isopropyl-3-(piperidin-3-yl)-1H-pyrazole-5-carboxamide

1-Isopropyl-3-(Piperidin-3-yl)-1H-Pyrazole-5-Carboxamide: A Comprehensive Overview

1-Isopropyl-3-(Piperidin-3-yl)-1H-Pyrazole-5-Carboxamide, also known by its CAS number 2098105-07-6, is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of the pyrazole family, a five-membered aromatic heterocycle with two nitrogen atoms. Its structure features an isopropyl group attached to the 1-position of the pyrazole ring and a piperidin-3-yl group at the 3-position, along with a carboxamide group at the 5-position. These structural elements contribute to its unique chemical properties and potential applications.

The synthesis of 1-isopropyl-3-(piperidin-3-yl)-1H-pyrazole-5-carboxamide involves a series of well-established organic reactions, including nucleophilic substitutions, condensations, and cyclizations. Recent advancements in catalytic methodologies have enabled more efficient and selective routes to this compound, reducing production costs and enhancing its scalability for industrial applications. The compound's stability under various conditions makes it suitable for use in diverse chemical environments.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. The pyrazole ring is known for its ability to form hydrogen bonds, which is a critical feature in many bioactive molecules. The presence of the piperidin-3-yl group introduces additional flexibility and electronic diversity, making this compound an attractive candidate for designing bioactive agents. Recent studies have explored its role as an inhibitor of certain enzymes involved in neurodegenerative diseases, such as Alzheimer's disease.

In addition to its pharmacological applications, 1-isopropyl-3-(piperidin-3-yl)-1H-pyrazole-5-carboxamide has shown potential in materials science. Its ability to form stable coordination complexes with transition metals has led to investigations into its use as a ligand in catalysis and metalloorganic frameworks (MOFs). These applications leverage the compound's structural rigidity and functional groups to create materials with tailored properties for gas storage, sensing, and catalytic processes.

The environmental impact of this compound is another area of growing interest. Researchers are exploring its biodegradability and toxicity profiles to ensure its safe use in industrial and medical applications. Recent findings suggest that it exhibits low toxicity in vitro, which aligns with its potential use in therapeutic agents.

In conclusion, 1-isopropyl-3-(piperidin-3-yl)-1H-pyrazole-5-carboxamide, CAS number 2098105-076, represents a multifaceted compound with diverse applications across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and application development, positions it as a valuable tool for future innovations in chemistry and beyond.